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Compound of Interest

Compound Name: Diboron dioxide

CAS No.: 13766-28-4

Cat. No.: B080103

Get Quote

CAS Registry Number: 13766-28-4

Introduction
Diboron dioxide (B₂O₂) is a simple inorganic compound with the chemical formula B₂O₂.[1] It

is a reactive species that has been primarily studied in the gas phase and under matrix

isolation conditions. This technical guide provides a summary of its physicochemical properties,

spectroscopic data, and theoretical reactivity. The information is intended for researchers,

scientists, and professionals in chemistry and materials science. While the broader field of

boron chemistry has significant applications in drug development, specific biological activities

or signaling pathways for diboron dioxide have not been extensively reported in the available

scientific literature.

Physicochemical and Spectroscopic Data
The quantitative data for diboron dioxide are summarized in the tables below, primarily

sourced from the NIST Chemistry WebBook.

Table 1: General and Computed Properties
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Property Value Source

Molecular Formula B₂O₂ [1][2]

Molecular Weight 53.621 g/mol [1]

CAS Registry Number 13766-28-4 [1]

Topological Polar Surface Area 34.1 Å² [2]

Heavy Atom Count 4 [2]

Covalently-Bonded Unit Count 1 [2]

Table 2: Gas Phase Ion Energetics Data
Ionization Property Value (eV) Method Reference

Ionization Energy 13.9 ± 0.5
Electron Ionization

(EI)
Asano and Kou, 1988

Ionization Energy 13.37 ± 0.34
Electron Ionization

(EI)

Bagarat'yan and

Nikitin, 1979

Ionization Energy 14. ± 0.5
Electron Ionization

(EI)

Blackburn, Buchler, et

al., 1966

Ionization Energy 13.61
Photoelectron

Spectroscopy (PE)

Ruscic, Curtiss, et al.,

1984

Appearance Energy

B⁺ (from B₂O₂) 16.7 ± 0.5
Electron Ionization

(EI)
Asano and Kou, 1988

BO⁺ (from B₂O₂) 17.6 ± 0.5
Electron Ionization

(EI)
Asano and Kou, 1988

Data compiled from the NIST Chemistry WebBook.[1]

Table 3: Vibrational and/or Electronic Energy Levels
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Vibrational
Symmetry

Approximat
e Mode
Type

Wavenumb
er (cm⁻¹)

Medium Method Reference

Σu⁺ BO stretch 1898.9 Argon (Ar) Infrared (IR)

Sekachev,

Serebrenniko

v, et al.,

1979;

Serebrenniko

v, 1981;

Burkholder

and Andrews,

1991

Σu⁺ BO stretch 1894.6 Krypton (Kr) Infrared (IR)

Burkholder

and Andrews,

1991

Πu Bend 213 Argon (Ar) Infrared (IR)

Sekachev,

Serebrenniko

v, et al.,

1979;

Serebrenniko

v, 1981

Data compiled by Marilyn E. Jacox for the NIST Chemistry WebBook.[1]

Experimental Protocols
Detailed, step-by-step synthesis protocols for diboron dioxide are not readily available in the

literature, as it is typically generated in situ for spectroscopic studies due to its reactive nature.

The primary experimental technique for characterizing B₂O₂ is matrix isolation spectroscopy.

Matrix Isolation Infrared Spectroscopy (General
Protocol)
Matrix isolation is an experimental technique used to study reactive species by trapping them in

a rigid, unreactive host material at low temperatures.[3] This prevents diffusion and bimolecular
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reactions, allowing for spectroscopic analysis.[4]

Objective: To obtain the infrared spectrum of isolated B₂O₂ molecules.

Methodology:

Generation of B₂O₂: Gaseous B₂O₂ is typically generated at high temperatures. A common

method involves the effusion of boron and an oxygen-containing species from a Knudsen cell

(a high-temperature furnace). For example, passing molecular oxygen over elemental boron

at elevated temperatures can produce B₂O₂.

Matrix Gas Preparation: An inert gas, typically a noble gas like argon or neon, is used as the

host matrix.[3][4] The matrix gas is chosen for its inertness and optical transparency in the

spectral region of interest.

Co-deposition: A gaseous mixture of the generated B₂O₂ and a large excess of the matrix

gas is directed towards a cryogenic window (e.g., CsI or KBr) cooled to very low

temperatures (typically 4-20 K) by a closed-cycle helium cryostat.[3] This process must be

conducted under high vacuum to prevent contamination.

Matrix Formation: The gas mixture rapidly freezes on the cold window, forming a solid matrix

where B₂O₂ molecules are randomly distributed and isolated from one another.[4]

Spectroscopic Analysis: An infrared spectrometer is used to pass a beam of IR radiation

through the matrix-isolated sample. The resulting absorption spectrum is recorded, revealing

the vibrational modes of the trapped B₂O₂ molecules.

This technique allows for the study of the fundamental structure and bonding of diboron
dioxide without the rotational and translational interferences that would be present in a gas-

phase spectrum at high temperature.[3]

Theoretical Reaction Pathway
While information on the biological signaling pathways of diboron dioxide is scarce,

theoretical studies have explored its chemical reactivity. A computational study at the

G2M(MP2)//B3LYP/6-311+G(d,p) level of theory investigated the potential energy surface for

the reaction of triplet diboron dioxide (t-OBBO) with molecular hydrogen (H₂).[5][6] The study
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indicates that after the recombination of two BO monomers to form a triplet OBBO molecule, it

can react with H₂ through two main pathways with relatively low energy barriers.[5]

t-OBBO + H₂

TS1
(Barrier: 4.4 kcal/mol)

TS2
(Barrier: 7.4 kcal/mol)

t-OBBH₂O

Formation of intermediate

BO + OBH₂

Dissociation

OBBOH + H

H abstraction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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